LY 227942-d5

• Molecular Formula: C20H21NO5S
• Molecular Weight: 392.5 g/mol
• InChI: InChI=1S/C18H19NOS.C2H2O4/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16;3-1(4)2(5)6/h2-10,13,17,19H,11-12H2,1H3;(H,3,4)(H,5,6)/i1D3,12D2
• InChIKey: NMLRFGBDXFMJJM-GJJICHPYSA-N

LY 227942-d5: Definition and Core Analytical Role

LY 227942-d5 is the deuterium-labeled form of LY 227942, the racemic (±) form of duloxetine, a known serotonin-norepinephrine reuptake inhibitor (SNRI) . The unlabeled parent compound, LY 227942, inhibits serotonin (5-HT) and norepinephrine (NE) uptake in rat cortical synaptosomes with inhibitor constants (Ki) of 8.5 nM and 45 nM, respectively [1]. The deuterated analog, with a molecular weight of 392.48 g/mol, incorporates five deuterium atoms and is explicitly intended for use as an internal standard or tracer in analytical and pharmacokinetic studies, not as a therapeutic agent . Its procurement is driven by the need for precise quantitation in mass spectrometry-based assays.

Product Type Deuterated internal standard

Analyte Racemic duloxetine (LY 227942)

Workflow LC-MS/MS quantitation & tracer studies

• [1] Wong DT, Robertson DW, Bymaster FP, Krushinski JH, Reid LR. LY227942, an inhibitor of serotonin and norepinephrine uptake: biochemical pharmacology of a potential antidepressant drug. Life Sci. 1988;43(24):2049-57. View Source

Why LY 227942-d5 Cannot Be Replaced in Bioanalysis

Substituting LY 227942-d5 with unlabeled LY 227942, the (S)-enantiomer duloxetine (LY 248686), or other SNRI internal standards fundamentally compromises the validity of quantitative assays. Deuterated internal standards are designed to co-elute with the analyte while providing a distinct mass-to-charge ratio, thereby correcting for matrix effects, extraction efficiency, and instrument variability [1]. Unlabeled compounds are indistinguishable from the analyte, rendering them useless for calibration. Chiral duloxetine (LY 248686) exhibits different pharmacokinetic properties, including a ~2-fold greater serotonin reuptake inhibition potency than the (R)-enantiomer present in the racemate, which alters its behavior in biological systems [2]. Alternative deuterated SNRI standards (e.g., venlafaxine-d6) possess different chemical structures, leading to divergent chromatographic retention times and ionization efficiencies, which introduces systematic error [1]. Therefore, only a structurally identical, isotopically labeled internal standard like LY 227942-d5 ensures method accuracy.

Unlabeled LY 227942

Indistinguishable from analyte in MS; cannot correct for matrix effects or extraction variability.

Chiral duloxetine (LY 248686)

Different pharmacokinetic profile and ~2-fold greater 5-HT reuptake inhibition alters biological behavior.

Other deuterated SNRIs (e.g., venlafaxine-d6)

Divergent structure leads to different retention time and ionization efficiency, introducing systematic error.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Graph Search EPFL. Duloxétine concept page. Accessed 2026. View Source

LY 227942-d5: Differentiation Evidence vs. Comparators

Mass Difference for LC-MS/MS Quantitation

LY 227942-d5 is chemically identical to the racemic SNRI LY 227942 except for the substitution of five hydrogen atoms with deuterium. This isotopic labeling results in a molecular weight of 392.48 g/mol, a nominal mass increase of +5 Da compared to unlabeled LY 227942 (MW 387.45 g/mol) . This mass shift enables unambiguous detection and quantitation of the analyte in complex biological matrices via LC-MS/MS, as the internal standard and analyte are distinguished by their distinct m/z values while sharing nearly identical chromatographic properties.

Mass Shift

Data to verify

+5 Da nominal mass increase

Enables unambiguous MS detection

Co-elution with analyte; supplier specification

Evidence Dimension	Molecular Weight and Isotopic Composition
Target Compound Data	Molecular weight 392.48 g/mol; contains 5 deuterium atoms
Comparator Or Baseline	Unlabeled LY 227942: molecular weight 387.45 g/mol; contains 0 deuterium atoms
Quantified Difference	Mass difference of +5.03 g/mol (nominal +5 Da)
Conditions	Chemical formula comparison (C20H16D5NO5S vs. C20H21NO5S)

Why This Matters

This mass difference is essential for accurate quantification in LC-MS/MS, as it eliminates interference from the endogenous analyte.

Internal Standard vs. Pharmacological Potency

The primary differentiator for LY 227942-d5 is its designated role as an internal standard or tracer, not as a therapeutic agent. This is contrasted with the pharmacological activity of the parent racemate LY 227942, which inhibits serotonin and norepinephrine uptake with Ki values of 8.5 nM and 45 nM, respectively [1]. The deuterated analog is not intended for use in in vivo efficacy studies; its value lies in enabling precise measurement of the unlabeled compound's concentration in biological samples.

Application Role

Class-level

Internal standard vs. pharmacological probe

Analytical tool, not for efficacy studies

Categorical distinction; vendor-defined use

Evidence Dimension	Primary Application
Target Compound Data	Intended for use as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS
Comparator Or Baseline	LY 227942: intended for pharmacological research as an SNRI (in vitro/in vivo)
Quantified Difference	Not applicable (categorical difference)
Conditions	Vendor specifications and literature review

Why This Matters

Procurement decisions hinge on this categorical distinction: LY 227942-d5 is an analytical tool, not a pharmacological probe.

• [1] Wong DT, Robertson DW, Bymaster FP, Krushinski JH, Reid LR. LY227942, an inhibitor of serotonin and norepinephrine uptake: biochemical pharmacology of a potential antidepressant drug. Life Sci. 1988;43(24):2049-57. View Source

Deuterium Labeling Pattern and Purity

LY 227942-d5 contains five deuterium atoms at specific positions (N-methyl-d3 and propanamine-d2), which provides a stable isotopic label with minimal risk of hydrogen-deuterium exchange under typical analytical conditions . This contrasts with other deuterated duloxetine analogs, such as duloxetine-d3, which may have different labeling patterns that affect their suitability as internal standards for specific metabolic pathways or sample preparation methods. The purity and isotopic enrichment of LY 227942-d5 are critical for avoiding cross-talk in MRM transitions.

Labeling Pattern

Data to verify

N-methyl-d3, propanamine-d2 (5 D)

Reduces H/D exchange risk

Differentiates from duloxetine-d3 analogs

Evidence Dimension	Deuterium Labeling Pattern
Target Compound Data	N-methyl-d3; propanamine-d2 (5 deuterium atoms total)
Comparator Or Baseline	Duloxetine-d3 (three deuterium atoms, typically on the N-methyl group)
Quantified Difference	+2 deuterium atoms and different labeling positions
Conditions	Chemical structure analysis

Why This Matters

The specific labeling pattern ensures that the internal standard co-elutes with the analyte while providing a distinct mass shift, which is essential for method accuracy.

LY 227942-d5: Research and Industrial Applications

Duloxetine Quantitation in Pharmacokinetic Studies

LY 227942-d5 is the optimal internal standard for quantifying racemic duloxetine (LY 227942) concentrations in plasma, urine, or tissue homogenates during preclinical and clinical pharmacokinetic studies. Its structural identity to the analyte and +5 Da mass difference ensure co-elution and distinct detection, correcting for matrix effects and instrument variability [1].

Duloxetine Bioequivalence Method Validation

In bioequivalence trials comparing generic duloxetine formulations to the reference listed drug, accurate quantification of the racemate is critical. LY 227942-d5 serves as a stable isotope-labeled internal standard to validate LC-MS/MS methods, ensuring that analytical variability does not confound the assessment of bioequivalence [1].

Duloxetine Metabolic Stability Assays

For in vitro ADME studies assessing the metabolic stability of duloxetine in liver microsomes or hepatocytes, LY 227942-d5 can be used as an internal standard to quantify the depletion of the parent compound over time. This allows for accurate determination of intrinsic clearance and identification of metabolic pathways [1].

Application

Selection Property

Validation Focus

Duloxetine PK research studies

Structural identity and mass shift for MS detection

Matrix-effect correction and co-elution verification

Bioanalytical method validation for research matrices

Identical chemical structure to analyte

Precision and accuracy in human plasma research matrices

In vitro metabolic stability assays

Stable isotope label for quantitation

Depletion monitoring and clearance endpoint review

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source